Cas no 1402792-90-8 (3-tert-butylbenzene-1-carboximidamide)

• Product Name: 3-tert-butylbenzene-1-carboximidamide
• CAS No: 1402792-90-8
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• MDL: MFCD34169046
• CID: 5208925
• PubChem ID: 59836553
• Update Time: 2025-06-09

3-tert-butylbenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidamide, 3-(1,1-dimethylethyl)-
• 3-tert-Butyl-benzamidine
• 3-tert-butylbenzene-1-carboximidamide

• MDL： MFCD34169046
• Inchi： 1S/C11H16N2/c1-11(2,3)9-6-4-5-8(7-9)10(12)13/h4-7H,1-3H3,(H3,12,13)
• InChI Key： DCYNCMKQARXUQA-UHFFFAOYSA-N
• SMILES： C1(C(N)=N)=CC=CC(C(C)(C)C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-tert-butylbenzene-1-carboximidamide

Introduction to 3-tert-butylbenzene-1-carboximidamide (CAS No. 1402792-90-8)

3-tert-butylbenzene-1-carboximidamide, identified by the Chemical Abstracts Service Number (CAS No.) 1402792-90-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carboximidamides, which are characterized by the presence of a carboxyl group and an imidamide functional moiety. The structural incorporation of a tert-butyl group at the para position relative to the carboximidamide functionality imparts unique electronic and steric properties, making it a versatile intermediate in synthetic chemistry and a potential candidate for drug discovery applications.

The tert-butyl substituent enhances the lipophilicity of the molecule, which is a critical factor in determining its bioavailability and interaction with biological targets. This modification also provides steric hindrance, which can be leveraged to modulate enzyme inhibition or receptor binding affinities. The carboximidamide moiety itself is a key pharmacophore in many bioactive molecules, often contributing to hydrogen bonding interactions with protein targets. Consequently, 3-tert-butylbenzene-1-carboximidamide represents an intriguing scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new methodologies for constructing complex organic molecules with tailored biological activities. The synthesis of 3-tert-butylbenzene-1-carboximidamide exemplifies the advancements in transition metal-catalyzed cross-coupling reactions and imidamide formation techniques. For instance, palladium-catalyzed Buchwald-Hartwig amination has been employed to introduce aryl groups with high regioselectivity, while copper-mediated imidation reactions have enabled efficient formation of the imidamide linkage. These innovations have not only streamlined the synthesis of 3-tert-butylbenzene-1-carboximidamide but also paved the way for exploring its derivatives as pharmacological tools.

The pharmaceutical relevance of 3-tert-butylbenzene-1-carboximidamide stems from its potential as a precursor for biologically active compounds. Researchers have explored its utility in generating derivatives with antimicrobial, anti-inflammatory, and anticancer properties. For example, modifications at the aromatic ring or the imidamide moiety have been investigated to enhance binding affinity to specific enzymes or receptors. One notable study demonstrated that analogs of 3-tert-butylbenzene-1-carboximidamide exhibit inhibitory effects on certain proteases implicated in inflammatory pathways. Such findings underscore the compound’s significance as a building block in medicinal chemistry.

The structural features of 3-tert-butylbenzene-1-carboximidamide also make it a valuable tool in computational chemistry and molecular modeling studies. The presence of both hydrophobic and polar functional groups allows for detailed analysis of its interactions within biological systems. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been utilized to predict how this compound might bind to target proteins. These studies not only provide insights into its mechanism of action but also guide experimental modifications to optimize its pharmacological profile.

From an industrial perspective, the synthesis and application of 3-tert-butylbenzene-1-carboximidamide highlight the importance of sustainable chemical processes. Green chemistry principles have been integrated into its production, emphasizing minimal waste generation and energy efficiency. For instance, solvent-free reactions and catalytic methods have been explored to reduce environmental impact while maintaining high yields. Such approaches align with global efforts to promote sustainable pharmaceutical manufacturing practices.

The role of 3-tert-butylbenzene-1-carboximidamide in academic research continues to evolve alongside emerging technologies. Next-generation sequencing (NGS) and other high-throughput screening techniques have enabled researchers to identify novel biological targets for this compound and its derivatives. Additionally, artificial intelligence (AI)-assisted drug design platforms are being leveraged to accelerate the discovery process by predicting promising analogs based on structural data alone. This synergy between experimental chemistry and computational biology promises to unlock new therapeutic possibilities for 3-tert-butylbenzene-1-carboximidamide in the future.

In conclusion, 3-tert-butylbenzene-1-carboximidamide (CAS No. 1402792-90-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, coupled with advancements in synthetic methodologies and computational tools, position it as a valuable asset for designing next-generation therapeutics. As research progresses, further exploration of its derivatives and applications is anticipated to yield groundbreaking discoveries in medicine.